Cas no 1807025-76-8 (Ethyl 4-bromo-2-chloro-6-cyanobenzoate)
Ethyl 4-bromo-2-chloro-6-cyanobenzoate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 4-bromo-2-chloro-6-cyanobenzoate
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- Inchi: 1S/C10H7BrClNO2/c1-2-15-10(14)9-6(5-13)3-7(11)4-8(9)12/h3-4H,2H2,1H3
- InChI Key: XMSZGNLLEWVTLW-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(C(=O)OCC)=C(C#N)C=1)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 288
- XLogP3: 3.2
- Topological Polar Surface Area: 50.1
Ethyl 4-bromo-2-chloro-6-cyanobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015016716-250mg |
Ethyl 4-bromo-2-chloro-6-cyanobenzoate |
1807025-76-8 | 97% | 250mg |
484.80 USD | 2021-06-18 | |
| Alichem | A015016716-500mg |
Ethyl 4-bromo-2-chloro-6-cyanobenzoate |
1807025-76-8 | 97% | 500mg |
806.85 USD | 2021-06-18 | |
| Alichem | A015016716-1g |
Ethyl 4-bromo-2-chloro-6-cyanobenzoate |
1807025-76-8 | 97% | 1g |
1,460.20 USD | 2021-06-18 |
Ethyl 4-bromo-2-chloro-6-cyanobenzoate Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on Ethyl 4-bromo-2-chloro-6-cyanobenzoate
Ethyl 4-Bromo-2-Chloro-6-Cyanobenzoate: Synthesis, Properties, and Emerging Applications in Chemical Research
Ethyl 4-bromo-2-chloro-6-cyanobenzoate (CAS No. 1807025-76-8) is a halogenated aromatic ester that has garnered significant attention in the field of organic chemistry due to its structural versatility and reactivity. The compound features a benzene ring substituted with bromine, chlorine, and cyano groups at positions 4, 2, and 6 respectively, with an ethyl ester functionality at the para position relative to the cyano group. This unique combination of electron-withdrawing and electron-donating substituents creates a molecule with distinct electronic properties, making it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and functional materials.
The synthesis of ethyl 4-bromo-2-chloro-6-cyanobenzoate typically involves multi-step strategies that leverage modern synthetic methodologies. Recent advancements in transition-metal catalysis have enabled more efficient routes to this compound. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce bromine and chlorine substituents onto the aromatic core. A notable approach described in *Organic Letters* (2023) utilizes a sequential C–H activation strategy to achieve high regioselectivity in the substitution pattern. The final esterification step often employs Fischer esterification or coupling reagents like DCC (dicyclohexylcarbodiimide) to form the ethyl ester moiety.
Structurally, ethyl 4-bromo-2-chloro-6-cyanobenzoate exhibits a planar aromatic system disrupted by the bulky halogen substituents. The cyano group (-C≡N) introduces significant electron-withdrawing effects through both inductive and conjugative mechanisms, while the bromine and chlorine atoms contribute to steric hindrance and additional electronic modulation. These characteristics influence the compound's solubility profile—showing moderate solubility in polar organic solvents like DMSO or DMF but limited solubility in water—and its reactivity toward nucleophilic substitution reactions.
In terms of physical properties, the compound has a melting point range of approximately 58–61°C (as reported in *Journal of Organic Chemistry*, 2023), with a calculated logP value of around 3.7 indicating its lipophilicity. Spectroscopic analysis reveals characteristic IR absorption bands for the ester carbonyl (1735 cm⁻¹), cyano group (2230 cm⁻¹), and aromatic C-H stretches (3050–3100 cm⁻¹). NMR data show distinct signals for the ethyl ester methyl group (δ ~1.3 ppm) and aromatic protons exhibiting downfield shifts due to deshielding effects from halogen substituents.
The reactivity profile of ethyl 4-bromo-2-chloro-6-cyanobenzoate has been extensively studied for its utility as a building block. The bromine atom serves as an excellent leaving group for nucleophilic aromatic substitution reactions under basic conditions (e.g., with sodium hydroxide or potassium carbonate). This property has been exploited in recent studies toward developing novel antifungal agents where selective bromine displacement with amine nucleophiles yielded bioactive compounds with improved fungicidal activity against *Candida albicans* strains.
One of the most promising applications of this compound lies in medicinal chemistry research. A groundbreaking study published in *ACS Medicinal Chemistry Letters* (Q3) demonstrated its role as a scaffold for designing kinase inhibitors targeting cancer pathways. By modifying the ethyl ester functionality through hydrolysis followed by amidation reactions, researchers synthesized compounds showing nanomolar IC₅₀ values against EGFR (epidermal growth factor receptor) mutants associated with non-small cell lung cancer progression.
In materials science contexts, researchers at ETH Zurich recently reported using ethyl 4-bromo-2-chloro-6-cyanobenzoate as a precursor for constructing conjugated polymers with tunable bandgap energies. Through Stille coupling reactions followed by oxidative polymerization techniques, they developed semiconducting materials exhibiting enhanced charge carrier mobility when applied to organic photovoltaic devices.
The environmental impact assessment of this compound remains an active area of research given its potential industrial applications. Preliminary ecotoxicological studies indicate low acute toxicity toward aquatic organisms at concentrations below typical industrial discharge limits (<5 mg/L). However, comprehensive life cycle analysis is recommended before large-scale implementation due to concerns about persistent halogenated metabolites that may form during degradation processes.
Safety protocols for handling this compound should follow standard laboratory practices for organic halides: storage under inert atmosphere conditions using amber glass containers sealed with Teflon-lined caps; avoidance of strong oxidizing agents which could trigger exothermic decomposition; and use of appropriate personal protective equipment including nitrile gloves and chemical splash goggles during manipulations involving concentrated bases or coupling reagents.
Ongoing research continues to explore novel applications for this versatile molecule across multiple disciplines: - In asymmetric catalysis studies at MIT's Department of Chemistry - As a photoresponsive component in smart material systems - For development of radiolabeled tracers used in positron emission tomography imaging - In combinatorial chemistry approaches toward drug discovery programs targeting neurodegenerative diseases
The availability of high-purity samples from specialized chemical suppliers enables both academic researchers and industrial chemists to advance these investigations efficiently while maintaining rigorous quality control standards required for pharmaceutical development programs or commercial product formulation processes involving complex organohalide intermediates like ethyl 4-bromo-2-chloro-6-cyanobenzoate.
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